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Compound of Interest

Compound Name: (3-Pyrrolidin-1-ylphenyl)methanol

Cat. No.: B1588405

Section 1: Postulated Mechanism of Action

Based on the known bioactivity of analogous pyrrolidine structures in agrochemical contexts,
(3-Pyrrolidin-1-ylphenyl)methanol is hypothesized to act as a neurotoxic agent in insects,
specifically by modulating the function of y-aminobutyric acid (GABA)-gated chloride channels.

[1]
Hypothesized Insecticidal Action:
o Target Site: The primary target is the GABA receptor in the insect's central nervous system.

e Mechanism: The compound is predicted to bind to the GABA receptor, inhibiting the influx of
chloride ions. This disruption of normal transmembrane signaling leads to uncontrollable
nerve excitability, paralysis, and eventual death of the insect.[1] This mode of action is similar
to that of some isoxazoline insecticides where the introduction of a pyrrolidine ring has been
shown to enhance insecticidal activity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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